Cas no 919293-21-3 (Benz[h]isoquinoline-6-carboxylic acid, 9-bromo-, methyl ester)

Benz[h]isoquinoline-6-carboxylic acid, 9-bromo-, methyl ester structure
919293-21-3 structure
Product Name:Benz[h]isoquinoline-6-carboxylic acid, 9-bromo-, methyl ester
CAS No:919293-21-3
MF:C15H10BrNO2
MW:316.149403095245
CID:764568
PubChem ID:57455585
Update Time:2025-04-19

Benz[h]isoquinoline-6-carboxylic acid, 9-bromo-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benz[h]isoquinoline-6-carboxylic acid, 9-bromo-, methyl ester
    • methyl 9-bromobenzo[h]isoquinoline-6-carboxylate
    • UXOJHZBATDAHIB-UHFFFAOYSA-N
    • SCHEMBL4288029
    • DTXSID10726628
    • 919293-21-3
    • Inchi: 1S/C15H10BrNO2/c1-19-15(18)13-6-9-4-5-17-8-14(9)12-7-10(16)2-3-11(12)13/h2-8H,1H3
    • InChI Key: UXOJHZBATDAHIB-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C(=O)OC)C=C3C=CN=CC3=C2C=1

Computed Properties

  • Exact Mass: 314.98949g/mol
  • Monoisotopic Mass: 314.98949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 39.2Ų

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